Cas no 14531-53-4 (Methylium)

• Product Name: Methylium
• CAS No: 14531-53-4
• MF: CH₃
• MW: 15.0345203876495
• CID: 144129
• PubChem ID: 644094
• Update Time: 2025-04-19

Methylium Chemical and Physical Properties

Names and Identifiers

• Methylium
• [3H] methylium
• carbon(+3) monohydride cation
• Methyl carbonium ion
• carbanylium
• Methyl ion (CH31+)
• Q27110071
• CH3(+)
• Methyl cation
• trihydridocarbon(1+)
• carbon cation
• Methyl monocation
• Methylium (CH3+)
• Methylium ion (CH31+)
• methane ion (1-)
• IM9JMM7N0Y
• Methylcarbonium ion
• Methyl(1+)
• CHEBI:29436
• C(+)
• Q3333706
• CHEBI:29437
• Methyl cation(1+)
• [CH3](+)
• methenium
• Carbonium, methyl-
• Methyl ion(1+)
• Methylium cation
• DTXSID301319120
• Methylium (8CI,9CI)
• carbon(1+)
• Methyl(1+) ion
• Methylium-t3 (8CI,9CI)
• 14531-53-4

• Inchi： 1S/CH3/h1H3/q+1
• InChI Key： JUHDUIDUEUEQND-UHFFFAOYSA-N
• SMILES： [CH3+]

Computed Properties

• Exact Mass: 15.02349
• Monoisotopic Mass: 15.0234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0